molecular formula C14H17FN2O4S B3011129 4-ethoxy-3-fluoro-N-(3-(isoxazol-4-yl)propyl)benzenesulfonamide CAS No. 1903603-15-5

4-ethoxy-3-fluoro-N-(3-(isoxazol-4-yl)propyl)benzenesulfonamide

Cat. No. B3011129
CAS RN: 1903603-15-5
M. Wt: 328.36
InChI Key: LBMPRHNFFVQSNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of isoxazole derivatives, which are part of the EFFPS structure, has been a subject of research for many years . Two main reactions leading to the construction of the isoxazole ring can be distinguished: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents .


Molecular Structure Analysis

The molecular structure of EFFPS includes an isoxazole ring, a sulfonamide group, and a fluoro-ethoxy-benzene group. The isoxazole ring is a five-membered heterocycle with one oxygen atom and one nitrogen atom at adjacent positions .


Chemical Reactions Analysis

Isoxazoles, including those in the structure of EFFPS, are synthetically useful due to the presence of the labile N–O bond in the isoxazole ring capable of cleavage . This allows for the production of various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations .

Scientific Research Applications

Analgesic Properties

Isoxazole derivatives have shown promise as analgesics. Researchers have explored various substitutions on the isoxazole ring to modulate their activity .

Anti-Inflammatory Effects

Certain isoxazole compounds exhibit anti-inflammatory properties. These molecules could potentially be developed into drugs for managing inflammatory conditions .

Anticancer Activity

Studies have investigated isoxazole derivatives as potential anticancer agents. Their unique chemical structure makes them interesting candidates for further exploration in cancer therapy .

Antimicrobial Applications

Isoxazoles have demonstrated antimicrobial effects against bacteria and fungi. Researchers have synthesized various derivatives to enhance their efficacy .

Antiviral Potential

Some isoxazole compounds exhibit antiviral activity. These molecules could be valuable in the fight against viral infections .

Anticonvulsant Properties

Isoxazoles have been studied for their anticonvulsant effects. Understanding their mechanisms of action may lead to novel treatments for epilepsy and related disorders .

Antidepressant Activity

Certain isoxazole derivatives have shown promise as antidepressants. Further research is needed to explore their efficacy and safety profiles .

Immunosuppressive Effects

Researchers have investigated isoxazoles as immunosuppressants. These compounds could find applications in autoimmune diseases and transplantation medicine .

Future Directions

Isoxazoles, including EFFPS, continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use . Future research may focus on further exploring the biological activities of EFFPS and developing new synthetic strategies for isoxazole derivatives .

properties

IUPAC Name

4-ethoxy-3-fluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17FN2O4S/c1-2-20-14-6-5-12(8-13(14)15)22(18,19)17-7-3-4-11-9-16-21-10-11/h5-6,8-10,17H,2-4,7H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LBMPRHNFFVQSNV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)S(=O)(=O)NCCCC2=CON=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17FN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-ethoxy-3-fluoro-N-(3-(isoxazol-4-yl)propyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.